![molecular formula C12H24ClN3O2 B1398407 [4-(2-Hydroxyethyl)-1-piperazinyl](3-piperidinyl)-methanone hydrochloride CAS No. 1220039-07-5](/img/structure/B1398407.png)
[4-(2-Hydroxyethyl)-1-piperazinyl](3-piperidinyl)-methanone hydrochloride
Overview
Description
“4-(2-Hydroxyethyl)-1-piperazinyl-methanone hydrochloride” is a chemical compound with the molecular formula C12H24ClN3O2 . It is also known by the synonym "(4-(2-HYDROXYETHYL)PIPERAZIN-1-YL)(PIPERIDIN-3-YL)METHANONE HYDROCHLORIDE" .
Synthesis Analysis
The synthesis of piperazine derivatives, such as this compound, has been the subject of recent research . Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound consists of a piperazine ring and a piperidine ring, both of which are common structures in medicinal chemistry. The hydrochloride salt form suggests it may be used in pharmaceutical applications where improved solubility and stability are desired.Scientific Research Applications
Cancer Research
The compound has been observed to produce loss of cell viability in MCF-10A cells, with IC 50 values comparable to Olaparib, suggesting its potential use in cancer research and therapy .
Antifungal Activity
Some derivatives of the compound exhibit moderate antifungal activity against strains of Candida albicans and Candida galibrata, indicating its use in developing antifungal treatments .
Kinase Inhibition
Derivatives of this compound have been designed as dual inhibitors for clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1), which are important targets in certain types of cancer .
Biological Buffer
The compound is used as a biological buffer in various research applications, including tissue culture, oxidative phosphorylation, protein synthesis with cell-free bacterial systems, photophosphorylation, and CO2 fixation. It is also suitable for Transmission Electron Microscopy (TEM) studies as it does not affect metal substrates .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[4-(2-hydroxyethyl)piperazin-1-yl]-piperidin-3-ylmethanone;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O2.ClH/c16-9-8-14-4-6-15(7-5-14)12(17)11-2-1-3-13-10-11;/h11,13,16H,1-10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBWFQNOHNQOQPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)N2CCN(CC2)CCO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2-Hydroxyethyl)-1-piperazinyl](3-piperidinyl)-methanone hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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